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Compound of Interest

Compound Name: 2,4-Bis|[(trimethylsilyl)oxy]pyridine

Cat. No.: B031193

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This document provides immediate, essential safety and logistical information for
handling 2,4-Bis[(trimethylsilyl)oxy]pyridine, including detailed operational and disposal
plans to foster a secure research environment.

Physicochemical and Hazard Data

A clear understanding of the substance's properties is the foundation of safe handling. The
following table summarizes the key quantitative data for 2,4-Bis[(trimethylsilyl)oxy]pyridine
and related compounds to inform risk assessments.
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Property Value Source/Compound

2,4-
Bis[(trimethylsilyl)oxy]pyridine

Molecular Formula C11H21:NO2Si2

2,4-
Molecular Weight 255.46 g/mol ) ) ) o
Bis[(trimethylsilyl)oxy]pyridine

2,4-
Boiling Point 249.7 £ 25.0 °C (Predicted) Bis[(trimethylsilyl)oxy]pyridine[
1]

2,4-
Density 0.952 £ 0.06 g/cm? (Predicted) Bis[(trimethylsilyl)oxy]pyridine[
1]

Flash Point Combustible liquid 2-(Trimethylsilyl)pyridine

Skin and eye irritation. May be ) ) o
) ) 2-(Trimethylsilyl)pyridine,
Hazards harmful if swallowed, in contact o
] ] ) Pyridine
with skin, or inhaled.

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational protocol is critical to minimize exposure and prevent
accidents.

1. Engineering Controls and Work Area Preparation:

» Always handle 2,4-Bis[(trimethylsilyl)oxy]pyridine within a certified chemical fume hood to
ensure adequate ventilation.[2]

e Ensure that a safety shower and an emergency eyewash station are readily accessible and
within a 10-second travel distance from the work area.[3]

» Remove all potential ignition sources, such as open flames, hot plates, and spark-producing
equipment, from the designated handling area.[2][4] Use explosion-proof equipment where
necessary.[2]

2. Personal Protective Equipment (PPE):
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Eye and Face Protection: Wear chemical safety goggles with side shields. For tasks with a
higher risk of splashing, a face shield should be worn in addition to goggles.[4]

Hand Protection: Wear chemical-resistant gloves. Based on data for similar organosilicon
compounds, nitrile or butyl rubber gloves are recommended. Always inspect gloves for any
signs of degradation or perforation before use.

Body Protection: A flame-retardant lab coat must be worn and fully buttoned. For large-scale
operations, a chemical-resistant apron or suit may be necessary.

Footwear: Fully enclosed, chemical-resistant shoes are mandatory.

. Chemical Handling:

Before starting any procedure, ensure all necessary equipment and reagents are within
immediate reach to avoid unnecessary movement.

When transferring the chemical, do so slowly and carefully to prevent splashing or aerosol
generation.

Keep containers tightly closed when not in use and store them in a cool, dry, and well-
ventilated area away from incompatible materials such as strong oxidizing agents.[2][3]

. Emergency Procedures:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes and remove all contaminated clothing. Seek medical attention.[2]

Eye Contact: Immediately flush eyes with water at an emergency eyewash station for at least
15 minutes, holding the eyelids open. Seek immediate medical attention.[3]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.[4]

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical
attention.[2]
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o Spills: For small spills, absorb the material with an inert absorbent such as sand, silica gel, or
vermiculite.[2] Collect the absorbed material into a sealed, labeled container for hazardous
waste disposal. For large spills, evacuate the area and contact the institution's environmental
health and safety department.

Handling Workflow Diagram
Caption: Workflow for the safe handling of 2,4-Bis[(trimethylsilyl)oxy]pyridine.

Disposal Plan: Managing Chemical Waste

Proper disposal of 2,4-Bis[(trimethylsilyl)oxy]pyridine and associated waste is crucial to
prevent environmental contamination and ensure regulatory compliance.

1. Waste Segregation and Collection:

o All waste contaminated with 2,4-Bis[(trimethylsilyl)oxy]pyridine, including excess reagent,
contaminated absorbent materials, and disposable PPE (such as gloves), must be collected
in a dedicated, sealed, and clearly labeled hazardous waste container.[3]

e The waste container should be made of a compatible material and kept closed at all times
except when adding waste.

» Do not mix this waste with other chemical waste streams unless explicitly permitted by your
institution's disposal guidelines.

2. Labeling:

e The hazardous waste container must be labeled with "Hazardous Waste" and the full
chemical name: "2,4-Bis[(trimethylsilyl)oxy]pyridine".

o The label should also indicate the primary hazards (e.g., Combustible, Irritant).
3. Storage of Waste:

» Store the waste container in a designated satellite accumulation area that is secure and
away from general laboratory traffic.
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The storage area should be cool, dry, and well-ventilated, and separate from incompatible
materials.[3]

4. Final Disposal:

Arrange for the collection of the hazardous waste through your institution's environmental
health and safety department.

Do not dispose of 2,4-Bis[(trimethylsilyl)oxy]pyridine or its containers in the regular trash
or down the drain.[2][4]

By adhering to these safety and logistical protocols, researchers can confidently and safely
handle 2,4-Bis[(trimethylsilyl)oxy]pyridine, ensuring the protection of themselves, their
colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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